Cas no 1803571-44-9 (1-(1H-pyrazol-3-yl)ethan-1-amine dihydrochloride)

• Product Name: 1-(1H-pyrazol-3-yl)ethan-1-amine dihydrochloride
• CAS No: 1803571-44-9
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• MDL: MFCD28125102
• CID: 4615830
• Update Time: 2025-06-22

1-(1H-pyrazol-3-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[1H-Pyrazol-3-yl]ethanamine dihydrochloride
• 1-(1H-pyrazol-3-yl)ethan-1-amine dihydrochloride
• SB34424
• 1-1H-Pyrazol-3-ylethanamine dihydrochloride
• 1-(1H-pyrazol-5-yl)ethanamine;dihydrochloride
• C90952

• MDL： MFCD28125102
• Inchi： 1S/C5H9N3.2ClH/c1-4(6)5-2-3-7-8-5;;/h2-4H,6H2,1H3,(H,7,8);2*1H
• InChI Key： MEWRIHSHGPNYSX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=CC=N1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.1
• Topological Polar Surface Area: 54.7

Additional information on 1-(1H-pyrazol-3-yl)ethan-1-amine dihydrochloride

Introduction to 1-(1H-pyrazol-3-yl)ethan-1-amine Dihydrochloride (CAS No. 1803571-44-9)

1-(1H-pyrazol-3-yl)ethan-1-amine dihydrochloride, also known by its CAS registry number CAS No. 1803571-44-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with therapeutic properties.

The structure of 1-(1H-pyrazol-3-yl)ethan-1-amine dihydrochloride consists of a pyrazole ring fused with an ethanamine moiety, which contributes to its unique chemical properties. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in various hydrogen bonding interactions. The ethanamine group further enhances the compound's ability to engage in molecular recognition processes, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the potential of CAS No. 1803571-44-based compounds as inhibitors of certain enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases associated with cancer progression. These findings underscore the importance of pyrazole-containing compounds in the development of targeted therapies.

In addition to its pharmacological applications, dihydrochloride salt forms of this compound are being explored for their stability and solubility properties. These characteristics are crucial for drug delivery systems, where bioavailability and controlled release are paramount. Recent advancements in crystal engineering have enabled the synthesis of various polymorphic forms of this compound, each with distinct physical and chemical properties that can be tailored for specific applications.

The synthesis of CAS No. 180357-based compounds has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption during the production process. These sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with target proteins. Such studies are instrumental in guiding rational drug design and optimizing the potency and selectivity of lead compounds.

In conclusion, CAS No. 180357-based compounds represent a promising class of molecules with diverse applications in medicine and materials science. Continued research into their chemical properties, biological activities, and synthetic methodologies will undoubtedly yield new breakthroughs in these fields.